Cas no 2171301-14-5 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid)
1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1513026
- 2171301-14-5
- 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid
- 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid
-
- Inchi: 1S/C28H34N2O5/c1-3-4-15-25(26(31)30-16-9-14-19(18(30)2)27(32)33)29-28(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24-25H,3-4,9,14-17H2,1-2H3,(H,29,34)(H,32,33)/t18?,19?,25-/m0/s1
- InChI Key: FDBNACUQVSFCFE-BRVOVERQSA-N
- SMILES: O=C([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1C
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 95.9Ų
1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513026-1.0g |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid |
2171301-14-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513026-50mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid |
2171301-14-5 | 50mg |
$2306.0 | 2023-09-27 | ||
| Enamine | EN300-1513026-100mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid |
2171301-14-5 | 100mg |
$2415.0 | 2023-09-27 | ||
| Enamine | EN300-1513026-250mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid |
2171301-14-5 | 250mg |
$2525.0 | 2023-09-27 | ||
| Enamine | EN300-1513026-500mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid |
2171301-14-5 | 500mg |
$2635.0 | 2023-09-27 | ||
| Enamine | EN300-1513026-1000mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid |
2171301-14-5 | 1000mg |
$2745.0 | 2023-09-27 | ||
| Enamine | EN300-1513026-2500mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid |
2171301-14-5 | 2500mg |
$5380.0 | 2023-09-27 | ||
| Enamine | EN300-1513026-5000mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid |
2171301-14-5 | 5000mg |
$7961.0 | 2023-09-27 | ||
| Enamine | EN300-1513026-10000mg |
1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpiperidine-3-carboxylic acid |
2171301-14-5 | 10000mg |
$11805.0 | 2023-09-27 |
1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid
Professional Introduction to 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic Acid (CAS No. 2171301-14-5)
1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid, with the CAS number 2171301-14-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.
The structure of this compound is intricate and well-designed, featuring a combination of functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its molecular framework suggests potential interactions with biological targets, which are critical for the development of novel therapeutic agents. Additionally, the configuration at the second carbon atom as (2S) indicates a specific stereochemical arrangement that may influence its pharmacological activity.
In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic molecules designed to mimic the bioactivity of natural peptides without their associated drawbacks. The compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid can be considered as a potential peptidomimetic due to its structural similarity to certain bioactive peptides. Peptidomimetics have shown considerable promise in various therapeutic areas, including oncology, inflammation, and infectious diseases, by targeting specific biological pathways.
The incorporation of the fluoren-9-yl group into the molecular structure not only enhances the compound's solubility but also provides a platform for further derivatization, allowing for the creation of more complex derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where modifications can be made to optimize potency, selectivity, and pharmacokinetic profiles.
Recent studies have highlighted the importance of stereochemistry in determining the biological activity of pharmaceutical compounds. The (2S) configuration in 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid underscores the significance of maintaining specific stereochemical integrity, which can have profound effects on how the molecule interacts with biological targets. This aspect is particularly relevant in the development of enantiopure drugs, where differences in stereochemistry can lead to significant variations in efficacy and safety.
The methoxycarbonyl group in this compound plays a crucial role in its reactivity and stability. This functional group can participate in various chemical transformations, making it a versatile building block for synthetic chemistry. In particular, the methoxycarbonyl group can be used as an intermediate for introducing other functional groups or for protecting other reactive sites within the molecule. This versatility is essential in drug development pipelines, where multiple synthetic steps are often required to achieve the desired molecular architecture.
The field of medicinal chemistry has seen significant advancements in computational methods for predicting biological activity and optimizing molecular structures. These computational tools have enabled researchers to design and synthesize compounds with high precision, reducing the time and resources required for traditional trial-and-error approaches. In the context of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid, computational modeling can be used to predict how different structural modifications will affect its biological activity, guiding the design of more effective derivatives.
The potential applications of this compound extend across multiple therapeutic areas. For instance, its structural features suggest that it may have inhibitory effects on enzymes or receptors involved in inflammatory processes. Additionally, its ability to mimic natural peptides makes it a promising candidate for developing treatments against infectious diseases caused by pathogenic bacteria or viruses. The versatility of this compound also opens up possibilities for its use in other areas such as neurology or metabolic disorders.
In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid (CAS No. 2171301-14-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a fluoren-9-yl moiety and a methoxycarbonyl group, along with its (2S) configuration, make it an attractive candidate for further investigation. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an important role in the development of next-generation therapeutics.
2171301-14-5 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)